![molecular formula C21H23N5O5 B2588281 methyl 2-(8-(2-methoxy-5-methylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate CAS No. 896308-27-3](/img/structure/B2588281.png)
methyl 2-(8-(2-methoxy-5-methylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
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Description
Methyl 2-(8-(2-methoxy-5-methylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C21H23N5O5 and its molecular weight is 425.445. The purity is usually 95%.
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Scientific Research Applications
Inhibition of Gastric Secretion
Research has indicated that SCH 28080, a compound structurally related to the one , demonstrates significant inhibition of gastric acid secretion and peptic activity in humans. This property suggests its potential application in anti-ulcer therapy, highlighting its relevance in pharmacological studies focused on gastrointestinal disorders (Ene et al., 1982).
Synthesis and Imaging Tracers
A study on the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, closely related to the compound of interest, demonstrates applications in the development of new potential PET tracers for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). This work reflects the compound's utility in biochemical research, particularly in the creation of diagnostic tools (Gao et al., 2016).
Antiviral and Cytostatic Activity
Another avenue of research involves the synthesis and evaluation of tricyclic etheno analogs of potent antivirals and cytostatics. Compounds within this category have shown modest activity against various viruses, suggesting potential applications in antiviral research and therapy development (Hořejší et al., 2006).
Antioxidant and Anti-inflammatory Properties
The synthesis and study of derivatives that include similar structural features to the compound have demonstrated antioxidant and anti-inflammatory properties. Such research underscores the compound's potential application in the development of therapies targeting oxidative stress and inflammation (Кorobko et al., 2018).
Antimicrobial Activity
Compounds structurally akin to the specified chemical have been synthesized and shown antimicrobial activities. This suggests potential applications in developing new antimicrobial agents, contributing to the ongoing efforts in combating antibiotic resistance (Sharma et al., 2004).
Properties
IUPAC Name |
methyl 2-[6-(2-methoxy-5-methylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O5/c1-11-7-8-15(30-5)14(9-11)25-12(2)13(3)26-17-18(22-20(25)26)23(4)21(29)24(19(17)28)10-16(27)31-6/h7-9H,10H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPKRXVSXYWBRAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)OC)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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